Cas no 2411245-49-1 (N-{(4,4-difluorocyclohexyl)(methyl)carbamoylmethyl}-N-ethylprop-2-enamide)

• Product Name: N-{(4,4-difluorocyclohexyl)(methyl)carbamoylmethyl}-N-ethylprop-2-enamide
• CAS No: 2411245-49-1
• MF: C₁₄H₂₂F₂N₂O₂
• MW: 288.333490848541
• CID: 5416137
• PubChem ID: 154795092
• Update Time: 2025-10-22

N-{(4,4-difluorocyclohexyl)(methyl)carbamoylmethyl}-N-ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411245-49-1
• N-{[(4,4-difluorocyclohexyl)(methyl)carbamoyl]methyl}-N-ethylprop-2-enamide
• EN300-26574001
• Z2908836184
• 2-Propenamide, N-[2-[(4,4-difluorocyclohexyl)methylamino]-2-oxoethyl]-N-ethyl-
• N-{(4,4-difluorocyclohexyl)(methyl)carbamoylmethyl}-N-ethylprop-2-enamide

• Inchi： 1S/C14H22F2N2O2/c1-4-12(19)18(5-2)10-13(20)17(3)11-6-8-14(15,16)9-7-11/h4,11H,1,5-10H2,2-3H3
• InChI Key： IAMRGNNRMDYNED-UHFFFAOYSA-N
• SMILES： C(N(CC(N(C1CCC(F)(F)CC1)C)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 288.16493427g/mol
• Monoisotopic Mass: 288.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.5±45.0 °C(Predicted)
• pka: -1.08±0.70(Predicted)

Additional information on N-{(4,4-difluorocyclohexyl)(methyl)carbamoylmethyl}-N-ethylprop-2-enamide

Comprehensive Overview of N-{(4,4-difluorocyclohexyl)(methyl)carbamoylmethyl}-N-ethylprop-2-enamide (CAS No. 2411245-49-1)

The compound N-{(4,4-difluorocyclohexyl)(methyl)carbamoylmethyl}-N-ethylprop-2-enamide (CAS No. 2411245-49-1) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4,4-difluorocyclohexyl moiety and the prop-2-enamide group, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current research trends.

One of the most intriguing aspects of N-{(4,4-difluorocyclohexyl)(methyl)carbamoylmethyl}-N-ethylprop-2-enamide is its potential role in drug discovery. The difluorocyclohexyl group is known to enhance metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry. Researchers are particularly interested in its application for targeting enzymes or receptors involved in inflammatory and neurological disorders, which are among the most searched topics in AI-driven drug development platforms.

In addition to its pharmaceutical applications, this compound has garnered attention in the field of agrochemical innovation. The ethylprop-2-enamide moiety is a versatile functional group that can be modified to develop new pesticides or herbicides with improved efficacy and environmental safety. Given the growing global demand for sustainable agriculture, this aligns perfectly with trending searches on green chemistry and eco-friendly crop protection solutions.

The synthesis of N-{(4,4-difluorocyclohexyl)(methyl)carbamoylmethyl}-N-ethylprop-2-enamide involves multi-step organic reactions, including amide bond formation and fluorination. These processes are frequently discussed in academic forums and high-impact journals, reflecting the compound's relevance to cutting-edge research. Its CAS No. 2411245-49-1 serves as a unique identifier, facilitating precise literature searches and regulatory compliance.

From a commercial perspective, the demand for such specialized compounds is rising, driven by advancements in high-throughput screening and computational chemistry. Companies engaged in custom synthesis and contract research are increasingly listing this molecule in their portfolios, catering to clients exploring its therapeutic or agricultural potential. This trend is evident in the surge of related queries on search engines and professional networks.

In conclusion, N-{(4,4-difluorocyclohexyl)(methyl)carbamoylmethyl}-N-ethylprop-2-enamide represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional versatility make it a compelling candidate for further study, particularly in areas like precision medicine and sustainable agrochemicals. As research progresses, this compound is likely to feature prominently in scientific discussions and industry reports, solidifying its place in the annals of modern chemistry.